The Molecular Architecture and Application of (1,1-Difluorospirooctan-6-yl)methanamine in Modern Drug Discovery
The Molecular Architecture and Application of (1,1-Difluorospirooctan-6-yl)methanamine in Modern Drug Discovery
The Molecular Architecture and Application of (1,1-Difluorospiro[1]octan-6-yl)methanamine in Modern Drug Discovery
Executive Overview
In contemporary medicinal chemistry, the transition from planar aromatic rings to three-dimensional, C(sp³)-rich scaffolds has become a fundamental strategy for improving the pharmacokinetic and pharmacodynamic profiles of drug candidates[1]. Among these advanced building blocks, (1,1-Difluorospiro[2]octan-6-yl)methanamine represents a highly specialized, conformationally restricted bioisostere.
By integrating a spirocyclic core with a gem-difluoro moiety, this primary amine serves as a robust structural module designed to enhance lipophilic efficiency, evade cytochrome P450-mediated metabolism, and enforce specific spatial trajectories for hydrogen bonding. This technical guide provides an in-depth analysis of its physicochemical properties, synthetic methodologies, and field-proven applications—particularly in the development of Nav1.8 inhibitors for pain management[3].
Structural & Physicochemical Profiling
The architectural brilliance of (1,1-Difluorospiro[2]octan-6-yl)methanamine lies in the synergistic effects of its structural components:
-
The Spiro[2]octane Core: This framework forces the molecule out of "flatland," providing a high Fraction of sp³ carbons (Fsp³). The perpendicular arrangement of the cyclopropane and cyclohexane rings restricts the conformational flexibility of the attached methanamine group, reducing the entropic penalty upon target binding[1].
-
The Gem-Difluoro Effect: The incorporation of two fluorine atoms on the highly strained cyclopropane ring serves a dual purpose. Sterically, it acts as a bioisostere for a methyl group or a carbonyl oxygen. Electronically, the strong inductive electron-withdrawing effect (-I) propagates through the sigma framework, subtly lowering the pKa of the distal primary amine. This precise pKa modulation can improve membrane permeability while maintaining sufficient basicity for target engagement.
Quantitative Data Summary
The following table summarizes the key physicochemical parameters of the building block, highlighting its utility in fragment-based drug design (FBDD) and lead optimization.
| Parameter | Value | Pharmacological Implication |
| Molecular Formula | C₉H₁₅F₂N | Low molecular weight allows for downstream elaboration. |
| Molecular Weight | 175.22 g/mol | High ligand efficiency (LE) potential in binding pockets. |
| CAS Number (Free Base) | 1783664-65-2 | Primary identifier for the unprotonated species[4]. |
| CAS Number (HCl Salt) | 2247106-42-7 | Preferred form for long-term bench stability and handling[5]. |
| Fsp³ Fraction | 1.00 | Complete 3D character; correlates with high aqueous solubility. |
| Topological Polar Surface Area | 26.02 Ų | Excellent passive membrane permeability (Blood-Brain Barrier capable). |
Synthetic Methodology & Validation
The synthesis of the (1,1-difluorospiro[2]octan-6-yl)methanamine core requires precise control over the highly strained cyclopropane ring. The following workflow details the de novo construction of the scaffold from a methylenecyclohexane precursor.
Experimental Protocol 1: Synthesis of the Core Building Block
Rationale & Causality: The critical step is the difluorocyclopropanation of an exocyclic alkene. While sodium chlorodifluoroacetate is a common carbene source, it often requires harsh thermolysis that can lead to polymerization. Instead, the use of the Ruppert-Prakash reagent (TMS-CF₃) with sodium iodide allows for a controlled, low-temperature generation of difluorocarbene. For the subsequent reduction of the nitrile to the primary amine, Lithium Aluminum Hydride (LiAlH₄) is selected over catalytic hydrogenation (e.g., H₂ / Pd/C). This is because highly strained, halogenated cyclopropanes are susceptible to reductive ring-opening (hydrogenolysis) under transition-metal catalysis. Hydride reduction ensures the spirocyclic architecture remains fully intact.
Step-by-Step Procedure:
-
Cyclopropanation: Charge a flame-dried flask with 4-methylenecyclohexane-1-carbonitrile (1.0 eq) and NaI (0.2 eq) in anhydrous THF under N₂. Heat to 65 °C.
-
Carbene Generation: Add TMS-CF₃ (2.0 eq) dropwise via syringe pump over 2 hours to maintain a low, steady concentration of difluorocarbene, minimizing dimerization. Stir for an additional 4 hours.
-
Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc, and purify via silica gel chromatography to isolate 1,1-difluorospiro[2]octane-6-carbonitrile.
-
Nitrile Reduction: Dissolve the intermediate in anhydrous THF and cool to 0 °C. Slowly add LiAlH₄ (1.5 eq) in portions. The low temperature prevents thermal degradation of the cyclopropane ring.
-
Amine Isolation: After stirring at room temperature for 3 hours, quench via the Fieser method (x mL H₂O, x mL 15% NaOH, 3x mL H₂O). Filter the aluminum salts and treat the filtrate with 2M HCl in ether to precipitate the product as the hydrochloride salt (CAS 2247106-42-7)[5].
Fig 1. Synthetic workflow for (1,1-Difluorospiro[2]octan-6-yl)methanamine via carbene addition.
Pharmacological Integration: Nav1.8 Inhibition
(1,1-Difluorospiro[2]octan-6-yl)methanamine has demonstrated significant utility as a core structural motif in the development of Nav1.8 voltage-gated sodium channel inhibitors. Nav1.8 is predominantly expressed in peripheral nociceptive neurons, making it a prime target for non-opioid pain therapeutics[3].
Experimental Protocol 2: Scaffold Assembly (Carboxamide Formation)
Rationale & Causality: To construct the active Nav1.8 inhibitor, the primary amine must be converted into a urea (carboxamide) linkage connecting to a piperazinone derivative. Triphosgene is utilized as a stable, solid phosgene equivalent. The reaction must be strictly maintained at 0 °C during the initial activation phase. If the temperature rises, the highly reactive isocyanate intermediate can react with unconsumed starting amine, generating an inactive symmetric urea byproduct.
Step-by-Step Procedure (Adapted from Patent WO2022235859A1)[3]:
-
Activation: Suspend (1,1-difluorospiro[2]octan-6-yl)methanamine hydrochloride (1.0 eq) in anhydrous CH₂Cl₂ at 0 °C.
-
Base Addition: Add Triethylamine (Et₃N, 5.0 eq) to liberate the free base and act as an acid scavenger.
-
Carbamoyl Chloride Formation: Add Triphosgene (1.0 eq) portion-wise. Stir strictly at 0 °C for 1 hour to ensure complete conversion to the isocyanate/carbamoyl chloride intermediate.
-
Coupling: Add the secondary amine partner (e.g., (R)-3-methylpiperazin-2-one, 1.5 eq). Maintain at 0 °C for 1 hour, then allow to warm to room temperature.
-
Purification: Quench with saturated aqueous NH₄Cl, extract with CH₂Cl₂, and purify via reverse-phase HPLC to yield the target cycloalkyl 3-oxopiperazine carboxamide.
Fig 2. Nav1.8 inhibitory pathway utilizing the spirocyclic carboxamide bioisostere framework.
Analytical Validation Standards
To ensure the trustworthiness of the synthesized building block before downstream coupling, the following self-validating analytical checkpoints must be met:
-
FTIR Spectroscopy: The complete disappearance of the sharp nitrile stretch at ~2240 cm⁻¹ confirms the success of the LiAlH₄ reduction.
-
¹⁹F NMR (400 MHz, CDCl₃): The gem-difluoro group should present as a characteristic AB quartet (or two distinct doublets) around -130 to -145 ppm, due to the diastereotopic nature of the fluorines on the rigid spirocyclic framework.
-
LC-MS (ESI+): For the free base, the expected mass is [M+H]⁺ = 176.1 m/z. The absence of a peak at 172.1 m/z confirms that no defluorination occurred during the reduction step.
References
-
Title: 887626-22-4,4-Chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic Acid (Includes CAS 2247106-42-7) | Source: AccelaChem | URL: [Link]
- Title: WO2022235859A1 - Cycloalkyl 3-oxopiperazine carboxamides and cycloheteroalkyl 3-oxopiperazine carboxamides as nav1.
-
Title: Three-dimensional saturated C(sp3)-rich bioisosteres for benzene | Source: PMC (NIH) | URL: [Link]
Sources
- 1. Three-dimensional saturated C(sp3)-rich bioisosteres for benzene - PMC [pmc.ncbi.nlm.nih.gov]
- 2. docentes.fct.unl.pt [docentes.fct.unl.pt]
- 3. WO2022235859A1 - Cycloalkyl 3-oxopiperazine carboxamides and cycloheteroalkyl 3-oxopiperazine carboxamides as nav1.8 inhibitors - Google Patents [patents.google.com]
- 4. (1,1-二氟螺[2.5]辛-5-基)甲胺 | (1,1-Difluorospiro[2.5]octan-5-yl)m | 2306276-26-4 - 乐研试剂 [leyan.com]
- 5. 887626-22-4,4-Chloro-6-(trifluoromethyl)pyrimidine-5-carboxylic Acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技(上海)有限公司 [accelachem.com]
